![molecular formula C16H23BrO B6246232 2-bromo-1-(3-octylphenyl)ethan-1-one CAS No. 1345667-43-7](/img/no-structure.png)
2-bromo-1-(3-octylphenyl)ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-bromo-1-(3-octylphenyl)ethan-1-one” is a chemical compound with the molecular formula C16H23BrO . It has a molecular weight of 311.26 .
Molecular Structure Analysis
The molecular structure of “2-bromo-1-(3-octylphenyl)ethan-1-one” consists of a bromine atom attached to the second carbon of an ethanone group. The first carbon of the ethanone group is attached to a phenyl ring, which is further substituted with an octyl group at the third position .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-(3-octylphenyl)ethan-1-one involves the bromination of 1-(3-octylphenyl)ethan-1-one using bromine in acetic acid.", "Starting Materials": [ "1-(3-octylphenyl)ethan-1-one", "Bromine", "Acetic acid" ], "Reaction": [ "To a solution of 1-(3-octylphenyl)ethan-1-one in acetic acid, add bromine dropwise with stirring.", "Maintain the reaction mixture at room temperature for several hours until the reaction is complete.", "Quench the reaction by adding water and extract the product with an organic solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1345667-43-7 |
Molecular Formula |
C16H23BrO |
Molecular Weight |
311.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.